Cas no 1425931-78-7 (5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine)

1425931-78-7 structure
Product Name:5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine
CAS No:1425931-78-7
Molecular Formula:C6H8FN3
Molecular Weight:141.146224021912
CID:4699603
5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine Properties
Names and Identifiers
-
- 5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine
-
- InChIKey: LMYIQELFORXUQE-QWWZWVQMSA-N
- Inchi: 1S/C6H8FN3/c7-4-1-3(4)5-2-6(8)10-9-5/h2-4H,1H2,(H3,8,9,10)/t3-,4-/m1/s1
- SMILES: F[C@@H]1C[C@H]1C1=CC(N)=NN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Heavy Atom Count: 10
- Complexity: 141
- Topological Polar Surface Area: 54.7
5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P021KWR-250mg |
5-[TRANS-2-FLUOROCYCLOPROPYL]-1H-PYRAZOL-3-AMINE |
1425931-78-7 | 95% | 250mg |
$1179.00 | 2024-06-20 | |
Chemenu | CM503855-1g |
5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine |
1425931-78-7 | 97% | 1g |
$1345 | 2022-06-13 | |
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC12692-5g |
5-((1S,2R)-2-fluorocyclopropyl)-1H-pyrazol-3-amine |
1425931-78-7 | 95% | 5g |
$3000 | 2023-09-07 |
5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:1425931-78-7)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine Related Literature
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Kai Chao,Kuizhan Shao,Tai Peng,Dongxia Zhu,Yue Wang,Yu Liu,Zhongmin Su,Martin R. Bryce J. Mater. Chem. C, 2013,1, 6800-6806
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Shuai Zhang,Ying Yang,Lishuang Xu,Hui Yu,Dan Li,Xinlu Wang,Xiangting Dong New J. Chem., 2020,44, 10418-10427
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A. V. Bandura,R. A. Evarestov,S. I. Lukyanov Phys. Chem. Chem. Phys., 2014,16, 14781-14791
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4. Back cover
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Fangpeng Hu,Xinfeng Cui,Zihui Ban,Guoqiang Lu,Nan Luo,Guosheng Huang Org. Biomol. Chem., 2019,17, 2356-2360
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Kimberley J. Powell,Pallavi Sharma,Joanna L. Richens,Benjamin M. Davis,John E. Moses,Paul O'Shea Phys. Chem. Chem. Phys., 2012,14, 14489-14491
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Lingyun Li,Zhoubin Lin,Guofu Wang CrystEngComm, 2013,15, 5245-5249
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Kiran Indukuri,Derrick L. J. Clive,Jin-Ming Gao Chem. Commun., 2016,52, 8271-8274
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Yi Zhang,Hanling Long,Jun Zhang,Bo Tan,Qian Chen,Shuang Zhang,Maochen Shan,Zhihua Zheng,Jiangnan Dai,Changqing Chen CrystEngComm, 2019,21, 4072-4078
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S. H. Park,Y.-K. Sun,C. S. Yoon,C.-K. Kim,J. Prakash J. Mater. Chem., 2002,12, 3827-3831
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